Cas no 392670-36-9 (2-hydroxyphenyl N-[(4-chlorophenyl)methyl]sulfamate)

• Product Name: 2-hydroxyphenyl N-[(4-chlorophenyl)methyl]sulfamate
• CAS No: 392670-36-9
• CID: 4650595
• Update Time: 2025-07-20

2-hydroxyphenyl N-[(4-chlorophenyl)methyl]sulfamate Chemical and Physical Properties

Names and Identifiers

• N-(4-CHLOROBENZYL)2-HYDROXYPHENYLSULFAMATE
• 2-hydroxyphenyl N-[(4-chlorophenyl)methyl]sulfamate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on 2-hydroxyphenyl N-[(4-chlorophenyl)methyl]sulfamate

Recent Advances in the Study of 2-hydroxyphenyl N-[(4-chlorophenyl)methyl]sulfamate (CAS: 392670-36-9)

The compound 2-hydroxyphenyl N-[(4-chlorophenyl)methyl]sulfamate (CAS: 392670-36-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfamate derivative has been investigated for its unique biochemical properties, particularly its role as an inhibitor of specific enzymatic pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and potential applications in treating various diseases, including cancer and neurological disorders.

One of the key areas of research has been the compound's ability to modulate steroid sulfatase (STS) activity. STS is an enzyme involved in the hydrolysis of steroid sulfates, playing a critical role in hormone-dependent cancers such as breast and prostate cancer. Preliminary in vitro studies have demonstrated that 2-hydroxyphenyl N-[(4-chlorophenyl)methyl]sulfamate exhibits potent inhibitory effects on STS, suggesting its potential as a therapeutic agent in hormone-related malignancies. The compound's selectivity and efficacy are currently under further investigation in preclinical models.

In addition to its anticancer properties, recent research has explored the neuroprotective effects of this sulfamate derivative. Studies have indicated that it may interact with gamma-aminobutyric acid (GABA) receptors, which are pivotal in regulating neuronal excitability. This interaction could potentially be harnessed for the treatment of epilepsy and other neurological conditions. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthesis and optimization of 2-hydroxyphenyl N-[(4-chlorophenyl)methyl]sulfamate have also been a focal point of recent research. Advances in synthetic chemistry have enabled the production of analogs with improved bioavailability and reduced toxicity. Structure-activity relationship (SAR) studies have identified key molecular modifications that enhance the compound's therapeutic potential while minimizing off-target effects. These developments are crucial for the eventual translation of this compound into clinical trials.

Despite these promising findings, challenges remain in the development of 2-hydroxyphenyl N-[(4-chlorophenyl)methyl]sulfamate as a viable therapeutic agent. Issues such as metabolic stability, tissue penetration, and potential drug-drug interactions need to be addressed. Ongoing research aims to overcome these hurdles through innovative formulation strategies and targeted delivery systems. Collaborative efforts between academia and industry are expected to accelerate the progress of this compound from bench to bedside.

In conclusion, 2-hydroxyphenyl N-[(4-chlorophenyl)methyl]sulfamate (CAS: 392670-36-9) represents a promising candidate in the realm of chemical biology and drug discovery. Its dual potential as an anticancer and neuroprotective agent underscores its versatility and therapeutic value. As research continues to unravel its full potential, this compound may pave the way for novel treatment modalities in the near future.